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Compound of Interest

Compound Name: 5,6-Dichloro-1H-benzimidazole

Cat. No.: B023360

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 5,6-Dichloro-1H-
benzimidazole

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-Dichloro-1H-benzimidazole (CAS No. 6478-73-5) is a halogenated heterocyclic
compound that serves as a vital structural motif in medicinal chemistry and materials science.
[1][2] As a derivative of benzimidazole, a scaffold present in numerous pharmacologically active
molecules, it is frequently utilized as a building block in the synthesis of novel therapeutic
agents, including potential anticancer and antimicrobial compounds.[1][2] Its unique electronic
and structural properties also lend it to applications in materials science.[1]

Given its prevalence in discovery laboratories, a comprehensive understanding of its safety
profile, potential toxicity, and appropriate handling procedures is not merely a matter of
regulatory compliance but a cornerstone of responsible research. This guide provides an in-
depth, field-proven framework for the safe utilization of 5,6-Dichloro-1H-benzimidazole,
moving beyond mere procedural lists to explain the causality behind each safety
recommendation.

Chemical Identity and Physicochemical Properties
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A precise understanding of a compound's properties is the foundation of a robust safety
assessment. Key identifiers and properties for 5,6-Dichloro-1H-benzimidazole are
summarized below.

Property Value Source
CAS Number 6478-73-5 [3]
Molecular Formula C7HaCI2Nz2 [3]
Molecular Weight 187.02 g/mol [1][3]
Appearance Solid [1]
Water Solubility Low solubility [11[3]
Organic Solvents Soluble in some organic 0]
solvents

Hazard Identification and Toxicological Profile

The toxicological data for 5,6-Dichloro-1H-benzimidazole itself is limited. Therefore, a
conservative approach, guided by the Globally Harmonized System (GHS) classification and
data from structurally similar compounds, is essential.

GHS Classification

According to notifications to the European Chemicals Agency (ECHA), 5,6-Dichloro-1H-
benzimidazole is classified as follows.[3]

Hazard Class Category Hazard Statement Signal Word
Skin H315: Causes skin ]
) o Category 2 o Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o Category 2 o Warning
Damage/Irritation eye irritation

These classifications indicate that the primary hazards associated with the solid compound are
dermal and ocular irritation upon direct contact.[3]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b023360?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dichloro-1H-benzimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dichloro-1H-benzimidazole
https://www.quinoline-thiophene.com/products/imidazole/5-6-dichloro-1h-benzimidazole.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dichloro-1H-benzimidazole
https://www.quinoline-thiophene.com/products/imidazole/5-6-dichloro-1h-benzimidazole.html
https://www.quinoline-thiophene.com/products/imidazole/5-6-dichloro-1h-benzimidazole.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dichloro-1H-benzimidazole
https://www.quinoline-thiophene.com/products/imidazole/5-6-dichloro-1h-benzimidazole.html
https://www.benchchem.com/product/b023360?utm_src=pdf-body
https://www.benchchem.com/product/b023360?utm_src=pdf-body
https://www.benchchem.com/product/b023360?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dichloro-1H-benzimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dichloro-1H-benzimidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Summary and Hazard by Analogy

While specific LD50 data for the parent compound is not readily available, it should be handled
with the assumption that it may be harmful if swallowed, inhaled, or in contact with skin.[1][4]
The causality for this conservative stance stems from the toxicological profiles of its derivatives
and the broader benzimidazole class:

o Structural Derivatives: It is critical to recognize that simple modifications can dramatically
increase toxicity. For instance, 5,6-Dichloro-1H-benzimidazole hydrochloride is classified
as Acute Toxicity Category 3 (Oral), making it toxic if swallowed, and Eye Damage Category
1, indicating a risk of serious eye damage. The 2-(trifluoromethyl) derivative is even more
hazardous, classified as fatal if swallowed and toxic in contact with skin or if inhaled.[5] This
underscores the absolute necessity of consulting the specific Safety Data Sheet (SDS) for
the exact material being handled.

o Broader Benzimidazole Class: Pharmacovigilance studies on various benzimidazole
derivatives have identified potential signals for serious adverse events, including
hematological effects (such as bone marrow failure and leukopenia) and hepatic disorders.
[6] While these effects are associated with therapeutic use, they highlight potential systemic
toxicities that warrant minimizing exposure in a laboratory setting.

Exposure Control and Personal Protection

A multi-layered approach to exposure control is paramount. The "Hierarchy of Controls" is the
guiding principle, prioritizing systemic changes over reliance on individual protection.
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Hierarchy of Controls

Elimination

(Remove the hazard) Hierarchy of Controls.

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

A workflow for responding to chemical spills.

Spill Response Workflow

Assess Risk Secure Area Contain Spill Clean Up Dispose
(Size, Location, Hazard) (Alert personnel, restrict access) (Prevent spread) (Using appropriate methods) (As hazardous waste)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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